o-Xylene

• CAS No.: 95-47-6
• Product Name: o-Xylene
• Molecular Formula: C6H4(CH3)2; C8H10; C8H10
• Molecular Weight: 106.16 g/mol
• IUPAC Name: 1,2-xylene
• Standard InChI: InChI=1S/C8H10/c1-7-5-3-4-6-8(7)2/h3-6H,1-2H3
• Standard InChIKey: CTQNGGLPUBDAKN-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C
• Canonical SMILES: CC1=CC=CC=C1C
• Boiling Point: 289 to 293 °F at 760 mm Hg (NTP, 1992); 144.5 °C; 144 °C; 292°F
• Colorform: Colorless liquid
• Density: 0.88 at 68 °F (USCG, 1999); 0.8801 at 20 °C/4 °C; Relative density (water = 1): 0.88; 0.88
• Flash Point: 63 °F (NTP, 1992); 31.0 °C (87.8 °F) - closed cup; 63 °F; 17 °C (Closed cup); 32 °C c.c.; 90°F
• Melting Point: -13 to -9 °F (NTP, 1992); -25.2 °C; -25.16 °C; -25 °C; -13°F
• Physical Description: O-xylene appears as a colorless watery liquid with a sweet odor. Less dense than water. Insoluble in water. Irritating vapor. (USCG, 1999); Liquid; liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with an aromatic odor.
• Description: O-Xylene, also known as O-dimethylbenzene or O-methyltoluene, belongs to the class of organic compounds known as o-xylenes. These are aromatic compounds that contain a o-xylene moiety, which is a monocyclic benzene carrying exactly two methyl groups at the 1- and 2-positions. O-Xylene exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. O-Xylene has been detected in multiple biofluids, such as feces, saliva, and blood. Within the cell, O-xylene is primarily located in the membrane (predicted from logP). O-Xylene exists in all eukaryotes, ranging from yeast to humans. O-Xylene can be converted into 3, 4-xylenol. O-Xylene is a geranium tasting compound that can be found in black walnut and papaya. This makes O-xylene a potential biomarker for the consumption of these food products. O-Xylene is a potentially toxic compound.; O-xylene appears as a colorless watery liquid with a sweet odor. Less dense than water. Insoluble in water. Irritating vapor. (USCG, 1999); O-xylene is a xylene substituted by methyl groups at positions 1 and 3.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Insoluble (NTP, 1992); 0.00 M; 0.178 mg/mL at 25 °C; In water, 1.78X10+2 mg/L at 25 °C; In water, 180 mg/L at 25 °C (average of 16 literature values ranging from 167-221 mg/L at 25 °C); Miscible with ethanol, ethyl ether, acetone, petroleum ether, benzene, carbon tetrachloride; Soluble with most organic solvents.; Solubility in water: none; 0.02%
• Synonyms: 1,2-Dimethylbenzene; 1,2-Xylene; 2-Methyltoluene; 3,4-Dimethylbenzene; NSC 60920; Orthoxylene; o-Dimethylbenzene; o-Methyltoluene; o-Xylol; ortho-Xylene
• Vapor Density: 3.66 (NTP, 1992) (Relative to Air); 3.7 (Air = 1); Relative vapor density (air = 1): 3.7
• Vapor Pressure: 10 mm Hg at 89.8 °F (NTP, 1992); 6.61 mmHg; 6.65 mm Hg at 25 °C /extrapolated/; Vapor pressure, kPa at 20 °C: 0.7; 7 mmHg
• PubChem Compound: 7237
• Last Modified: Nov 12 2021